Cas no 2228462-11-9 (1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine
• CAS No: 2228462-11-9
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6455948
• PubChem ID: 165740589
• Update Time: 2025-06-08

1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine
• 2228462-11-9
• EN300-1971011
• 1-[2-(difluoromethoxy)-3-methylphenyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C12H15F2NO/c1-8-4-3-5-9(10(8)16-11(13)14)12(15-2)6-7-12/h3-5,11,15H,6-7H2,1-2H3
• InChI Key： BMVBPYMYEVCGQK-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(CC1)NC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228462-11-9 and Product Name: 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine

The compound with the CAS number 2228462-11-9 and the product name 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a difluoromethoxy group and a methylcyclopropane moiety in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, such as the difluoromethoxy group found in this compound. Fluorinated molecules are known for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The difluoromethoxy substituent, in particular, has been extensively studied for its ability to modulate the electronic properties of adjacent functional groups, thereby influencing the overall biological activity of the molecule. This feature makes 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine an intriguing subject for further investigation.

The structural framework of this compound also includes a methylcyclopropane ring, which is a versatile scaffold commonly employed in drug design due to its rigidity and ability to engage in favorable interactions with biological targets. The cyclopropane ring introduces steric constraints that can fine-tune the binding affinity and selectivity of the molecule. Additionally, the N-methylcyclopropan-1-amine moiety suggests potential for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine interacts with various biological targets. These computational studies have already highlighted its potential as an inhibitor of several key enzymes involved in inflammatory pathways. The ability to predict and modulate these interactions has opened up new avenues for drug development, particularly in the treatment of chronic inflammatory diseases.

Experimental validation of these computational predictions has further solidified the interest in this compound. In vitro studies have demonstrated that derivatives of this molecule exhibit significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. The presence of both difluoromethoxy and methylcyclopropane groups appears to synergistically enhance these inhibitory effects, providing a strong rationale for further optimization and development.

The synthesis of 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it more feasible to access such molecules with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the intricate framework of this compound. These synthetic strategies not only enhance efficiency but also allow for greater flexibility in modifying the structure for optimal biological activity.

As interest in fluorinated compounds continues to grow, so does the need for innovative synthetic routes that can incorporate fluorine atoms into complex molecular architectures while maintaining high selectivity and yield. The synthesis of 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine exemplifies this trend, showcasing how modern synthetic chemistry can address these challenges effectively. Such advancements are crucial for accelerating the discovery and development of new drugs that meet the growing demand for effective treatments.

The potential applications of this compound extend beyond its role as an anti-inflammatory agent. Preliminary studies suggest that it may also exhibit properties relevant to other therapeutic areas, such as neurodegenerative diseases and cancer. The unique combination of structural features makes it a versatile scaffold that can be modified to target various biological pathways. This versatility is particularly valuable in drug discovery, where identifying compounds with multiple potential applications can lead to more comprehensive therapeutic strategies.

In conclusion, 1-2-(difluoromethoxy)-3-methylphenyl-N-methylcyclopropan-1-amine, with its CAS number 2228462-11-9, represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the presence of a difluoromethoxy group and a methylcyclopropane moiety, make it a promising candidate for further exploration in drug discovery. The combination of computational studies and experimental validations has highlighted its potential as an inhibitor of key enzymes involved in inflammatory pathways. As synthetic methodologies continue to evolve, access to such complex molecules will become increasingly feasible, paving the way for new therapeutic agents that address unmet medical needs.